Cas no 13077-93-5 (D-Glucose, 2-(hydrogen sulfate))

• Product Name: D-Glucose, 2-(hydrogen sulfate)
• CAS No: 13077-93-5
• MF: C₆H₁₂O₉S
• MW: 260.219081878662
• CID: 5099188
• Update Time: 2025-04-23

D-Glucose, 2-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• D-Glucose, 2-(hydrogen sulfate)

• Inchi： 1S/C6H12O9S/c7-1-3(9)5(10)6(11)4(2-8)15-16(12,13)14/h2-7,9-11H,1H2,(H,12,13,14)/t3-,4+,5-,6-/m1/s1
• InChI Key： SZEJJURKOHIFBI-JGWLITMVSA-N
• SMILES： O=C[C@H](OS(O)(=O)=O)[C@H]([C@@H]([C@@H](CO)O)O)O

Additional information on D-Glucose, 2-(hydrogen sulfate)

D-Glucose, 2-(hydrogen sulfate) and Its Significance in Modern Research

D-Glucose, 2-(hydrogen sulfate), also known by its CAS number 13077-93-5, is a compound of significant interest in the field of pharmaceutical and biochemical research. This compound, a derivative of glucose, has garnered attention due to its unique chemical properties and potential applications in various medical and scientific domains. The introduction of a sulfate group at the 2-position of the glucose molecule imparts distinct characteristics that make it a valuable subject of study.

The structure of D-Glucose, 2-(hydrogen sulfate) is characterized by the presence of a hydroxyl group at the 2-position, which has been substituted with a hydrogen sulfate moiety. This modification enhances the solubility and reactivity of the compound, making it particularly useful in formulations requiring high water solubility. The compound's ability to interact with biological molecules has opened up new avenues for research in drug delivery systems and therapeutic applications.

Recent studies have highlighted the role of glucose derivatives in modulating cellular processes. Specifically, D-Glucose, 2-(hydrogen sulfate) has been investigated for its potential in enhancing the bioavailability of therapeutic agents. The sulfate group acts as a carrier, facilitating the transport of drugs across biological membranes. This property is particularly relevant in the development of novel drug formulations aimed at treating chronic diseases such as diabetes and metabolic disorders.

In addition to its pharmaceutical applications, D-Glucose, 2-(hydrogen sulfate) has shown promise in the field of biomaterials. Researchers are exploring its use as a component in hydrogels and scaffolds for tissue engineering. The compound's ability to form stable complexes with other biomolecules makes it an ideal candidate for creating three-dimensional matrices that mimic natural extracellular environments. These matrices are essential for culturing cells and tissues, thereby advancing regenerative medicine.

The synthesis of D-Glucose, 2-(hydrogen sulfate) is another area of active research. Advances in synthetic chemistry have enabled the production of this compound with high purity and yield. Techniques such as enzymatic modification and catalytic sulfation have been optimized to produce derivatives with specific properties tailored for different applications. These advancements are crucial for ensuring that researchers have access to high-quality materials for their studies.

One of the most exciting developments in the study of D-Glucose, 2-(hydrogen sulfate) is its potential role in cancer therapy. Preclinical studies have suggested that this compound can inhibit tumor growth by interfering with key metabolic pathways involved in cancer cell proliferation. The sulfate group enhances its ability to interact with enzymes and receptors overexpressed in cancer cells, leading to targeted action. This targeted approach holds promise for developing more effective and less toxic cancer treatments.

The impact of D-Glucose, 2-(hydrogen sulfate) extends beyond traditional pharmaceutical applications into the realm of nutraceuticals. Researchers are investigating its use as a dietary supplement that can support metabolic health and immune function. The compound's ability to modulate blood sugar levels and enhance immune responses makes it a promising candidate for preventive healthcare strategies.

In conclusion, D-Glucose, 2-(hydrogen sulfate) is a versatile compound with significant potential across multiple fields of research and application. Its unique chemical properties and biological interactions make it a valuable tool for developing new therapies, biomaterials, and nutraceuticals. As research continues to uncover new applications for this compound, its importance in advancing scientific and medical progress is likely to grow even further.